2-[(cyclohexylmethyl)amino]-N,N-dimethylacetamide

• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• IUPAC Name: 2-(cyclohexylmethylamino)-N,N-dimethylacetamide
• InChI: InChI=1S/C11H22N2O/c1-13(2)11(14)9-12-8-10-6-4-3-5-7-10/h10,12H,3-9H2,1-2H3
• InChI Key: LQIWLMHTNLSQSS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CNCC1CCCCC1

Description

2-[(Cyclohexylmethyl)amino]-N,N-dimethylacetamide is a tertiary acetamide derivative characterized by a cyclohexylmethylamine moiety attached to an acetamide backbone. Its molecular formula is C₁₂H₂₂N₂O, with a molecular weight of 210.32 g/mol. The compound features a dimethylacetamide group (–N(CH₃)₂) and a cyclohexylmethyl substituent, which confers enhanced lipophilicity compared to simpler acetamides.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(cyclohexylmethyl)amino]-N,N-dimethylacetamide typically involves the reaction of cyclohexylmethylamine with N,N-dimethylacetamide under controlled conditions . The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the use of advanced equipment and techniques to control temperature, pressure, and other reaction parameters .

Chemical Reactions Analysis

Types of Reactions

2-[(cyclohexylmethyl)amino]-N,N-dimethylacetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound .

Scientific Research Applications

2-[(cyclohexylmethyl)amino]-N,N-dimethylacetamide is utilized in various scientific research applications, including:

Chemistry: It serves as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is used in biochemical studies to investigate its interactions with biological molecules.

Medicine: Research explores its potential therapeutic applications and its effects on biological systems.

Industry: It is employed in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 2-[(cyclohexylmethyl)amino]-N,N-dimethylacetamide involves its interaction with specific molecular targets and pathways within biological systems. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects . Detailed studies are required to fully elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The cyclohexylmethyl group distinguishes this compound from similar acetamides. Key comparisons include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications
2-[(Cyclohexylmethyl)amino]-N,N-dimethylacetamide	C₁₂H₂₂N₂O	210.32	Cyclohexylmethyl, dimethylamide	High lipophilicity; potential NSAID intermediate
2-Amino-N-cyclohexyl-N-ethylacetamide hydrochloride	C₁₁H₂₃ClN₂O	234.77 (HCl salt)	Cyclohexyl, ethyl	Enhanced solubility in polar solvents due to hydrochloride salt
2-(4-Amino-3-fluorophenoxy)-N,N-dimethylacetamide	C₁₀H₁₃FN₂O₂	212.22	Fluorophenoxy, dimethylamide	Improved electronic properties for receptor binding
N-Cyclohexyl-2-hydroxyacetamide	C₈H₁₅NO₂	157.21	Cyclohexyl, hydroxyl	Increased hydrophilicity; used in crystallography studies

Key Findings :

• Solubility: Hydrochloride salts (e.g., ) improve aqueous solubility, whereas non-ionic analogs like the target compound may require formulation aids for bioavailability.

Thermophysical and Reactivity Profiles

• Thermophysical Properties : N,N-Dimethylacetamide (DMA) derivatives exhibit high polarity and viscosity in solution (). The cyclohexylmethyl group may increase viscosity due to steric hindrance and hydrophobic interactions.
• Reactivity : Unlike chloroacetamides (), the target compound lacks electrophilic chlorine, reducing its utility in heterocycle synthesis but improving stability under physiological conditions.